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Compound of Interest

Compound Name: L-Alanine-d3-1

Cat. No.: B579270 Get Quote

For researchers, scientists, and drug development professionals, the safe and efficient

handling of chemical reagents is paramount to both personal safety and experimental integrity.

This guide provides essential, immediate safety and logistical information for L-Alanine-d3-1, a

stable isotope-labeled amino acid. The following procedures and recommendations are

designed to ensure safe operational handling and disposal.

Hazard Identification and Classification
According to available Safety Data Sheets (SDS), L-Alanine and its deuterated forms are not

classified as hazardous substances or mixtures.[1][2] However, it is prudent laboratory practice

to handle all chemicals with caution, as unpredictable reactions are always possible.[3]

Personal Protective Equipment (PPE)
Consistent with good laboratory practice, the following personal protective equipment should

be worn when handling L-Alanine-d3-1. A risk assessment should be conducted for specific

procedures to determine if additional protection is required.[1]
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PPE Category Item Specifications and Use

Eye and Face Protection
Safety Glasses with Side

Shields or Goggles

Must be ANSI Z87.1 compliant

to provide protection from

splashes and dust. A face

shield may be worn in addition

if there is a significant splash

hazard.[1]

Hand Protection Disposable Nitrile Gloves

Minimum requirement for

incidental contact. For

prolonged or direct contact,

consider double-gloving or

using thicker, chemical-

resistant gloves. Always wash

hands after removing gloves.

[1][4]

Body Protection Laboratory Coat
Protects skin and clothing from

potential spills.[1][4]

Respiratory Protection Not generally required

Use in a well-ventilated area. If

dust is generated and

engineering controls (like a

fume hood) are not sufficient, a

NIOSH-approved respirator

may be necessary.[1][4]

Foot Protection Closed-Toe Shoes

Essential for preventing

injuries from spills or dropped

objects.[1]

Physical and Chemical Properties of L-Alanine
The following table summarizes key quantitative data for L-Alanine, which is chemically similar

to L-Alanine-d3-1.
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Property Value

Molecular Formula C₃H₄D₃NO₂[5]

Molecular Weight 92.11 g/mol [6]

Melting Point 314.5°C[7]

Boiling Point 212.9 ± 23.0°C (Predicted)[7]

Density 1.432 g/cm³[7]

Solubility in Water 166.5 g/L (at 25°C)[7]

Storage Conditions 2-8°C[7]

Operational Plan: Step-by-Step Handling
Procedures

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Verify that the product name and CAS number on the label match the order.

Store the container in a cool, dry, well-ventilated area, away from incompatible materials

such as strong oxidizing agents.[3][7][8]

Weighing and Solution Preparation:

Perform all weighing and solution preparation in a designated area, such as a chemical

fume hood or on a well-ventilated laboratory bench, to minimize dust generation.[4][8]

Handle the solid material carefully to avoid creating dust.[8]

Experimental Use:

Handle all solutions containing L-Alanine-d3-1 with the same precautions as the solid

material.
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Avoid contact with skin and eyes.[3] In case of accidental contact, follow the first aid

measures outlined below.

Do not eat, drink, or smoke in the laboratory.[8]

First Aid Measures
If inhaled: Move the person into fresh air. If breathing is difficult, give artificial respiration.[3]

[4]

In case of skin contact: Wash off with soap and plenty of water.[3][4]

In case of eye contact: Flush eyes with water as a precaution. Remove contact lenses if

present and easy to do so. Continue rinsing.[3][4]

If swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person.[3][4] In all cases of exposure, seek medical attention if you feel unwell.[3]

Spill Management and Disposal Plan
Spill Management:

In the event of a spill, ensure the area is well-ventilated and wear the appropriate PPE as

outlined above.[1]

Solid Spill: Carefully sweep up the material, avoiding dust generation, and place it into a

suitable, labeled, and sealed container for disposal.[1][8]

Liquid Spill: Absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it

in a sealed container for disposal.[9]

After material pickup is complete, wash the spill site.[3]

Disposal Plan:

All waste containing L-Alanine-d3-1 must be disposed of in accordance with local, state, and

federal regulations.
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Solid Waste: Collect solid waste, including contaminated consumables (e.g., weigh paper,

gloves), in a clearly labeled and sealed container.[9]

Liquid Waste: Collect liquid waste in a clearly labeled and sealed container.

Container Disposal: Empty containers should be rinsed thoroughly with a suitable solvent.

The rinsate should be collected as liquid waste. Dispose of the clean container according to

institutional guidelines.[9] Do not let the product enter drains.[2]

Experimental Workflow
The following diagram illustrates the standard workflow for the safe handling and disposal of L-
Alanine-d3-1 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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